N-(4-methylphenyl)-2-{2-[(Z)-(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]phenoxy}acetamide

• Molecular Formula: C25H19N3O3S
• Molecular Weight: 441.5 g/mol
• IUPAC Name: N-(4-methylphenyl)-2-[2-[(Z)-(1-oxo-[1,3]thiazolo[3,2-a]benzimidazol-2-ylidene)methyl]phenoxy]acetamide
• InChI: InChI=1S/C25H19N3O3S/c1-16-10-12-18(13-11-16)26-23(29)15-31-21-9-5-2-6-17(21)14-22-24(30)28-20-8-4-3-7-19(20)27-25(28)32-22/h2-14H,15H2,1H3,(H,26,29)/b22-14-
• InChI Key: GWXNAFNHKGELQW-HMAPJEAMSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)NC(=O)COC2=CC=CC=C2/C=C\3/C(=O)N4C5=CC=CC=C5N=C4S3
• SMILES: CC1=CC=C(C=C1)NC(=O)COC2=CC=CC=C2C=C3C(=O)N4C5=CC=CC=C5N=C4S3

Description

N-(4-methylphenyl)-2-{2-[(Z)-(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]phenoxy}acetamide, also known as MTB-1, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(4-methylphenyl)-2-{2-[(Z)-(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]phenoxy}acetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in cancer cell growth, inflammation, and microbial growth. N-(4-methylphenyl)-2-{2-[(Z)-(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]phenoxy}acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that is involved in the production of prostaglandins, which play a role in inflammation. N-(4-methylphenyl)-2-{2-[(Z)-(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]phenoxy}acetamide has also been shown to inhibit the activity of various kinases, such as Akt and ERK, which are involved in cancer cell growth and survival.
Biochemical and Physiological Effects
N-(4-methylphenyl)-2-{2-[(Z)-(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]phenoxy}acetamide has been shown to have various biochemical and physiological effects, depending on the concentration and duration of exposure. In cancer cells, N-(4-methylphenyl)-2-{2-[(Z)-(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]phenoxy}acetamide has been shown to induce apoptosis, inhibit angiogenesis, and inhibit cell proliferation. In inflammatory cells, N-(4-methylphenyl)-2-{2-[(Z)-(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]phenoxy}acetamide has been shown to inhibit the production of inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). In microbial cells, N-(4-methylphenyl)-2-{2-[(Z)-(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]phenoxy}acetamide has been shown to inhibit the growth of various bacteria and fungi.

Advantages and Limitations for Lab Experiments

N-(4-methylphenyl)-2-{2-[(Z)-(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]phenoxy}acetamide has several advantages for lab experiments, including its ease of synthesis, low toxicity, and broad range of potential applications. However, there are also some limitations to its use, such as its limited solubility in water and its potential to interact with other compounds in the experimental system.

Future Directions

There are several future directions for the research on N-(4-methylphenyl)-2-{2-[(Z)-(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]phenoxy}acetamide, including the development of more efficient synthesis methods, the exploration of its potential applications in other fields, such as energy storage and environmental remediation, and the investigation of its mechanism of action at the molecular level. Additionally, the development of more potent and selective derivatives of N-(4-methylphenyl)-2-{2-[(Z)-(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]phenoxy}acetamide could lead to the development of new drugs for the treatment of cancer, inflammation, and microbial infections.

Synthesis Methods

N-(4-methylphenyl)-2-{2-[(Z)-(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]phenoxy}acetamide can be synthesized using a straightforward method that involves the reaction of 4-methylphenylamine with 2-(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methylphenol in the presence of acetic acid. The resulting product is then treated with chloroacetyl chloride to obtain N-(4-methylphenyl)-2-{2-[(Z)-(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]phenoxy}acetamide.

Scientific Research Applications

N-(4-methylphenyl)-2-{2-[(Z)-(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]phenoxy}acetamide has been extensively studied for its potential applications in various fields, including cancer research, drug development, and material science. In cancer research, N-(4-methylphenyl)-2-{2-[(Z)-(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]phenoxy}acetamide has been shown to inhibit the growth of various cancer cells, including breast, lung, and colon cancer cells. It has also been shown to induce apoptosis and inhibit angiogenesis, making it a promising candidate for cancer therapy.
In drug development, N-(4-methylphenyl)-2-{2-[(Z)-(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]phenoxy}acetamide has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory diseases, such as rheumatoid arthritis and osteoarthritis. It has also been shown to have antibacterial and antifungal properties, making it a potential candidate for the development of new antimicrobial agents.
In material science, N-(4-methylphenyl)-2-{2-[(Z)-(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]phenoxy}acetamide has been used as a building block for the synthesis of various functional materials, such as metal-organic frameworks and covalent organic frameworks. These materials have potential applications in gas storage, catalysis, and drug delivery.